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Compound of Interest

Compound Name: Desoxyanisoin

Cat. No.: B031116

In-Depth Technical Guide to 4,4'-
Dimethoxydeoxybenzoin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dimethoxydeoxybenzoin, systematically known as 1,2-bis(4-methoxyphenyl)ethanone, is
an organic compound with the chemical formula Ci1eH160s. It belongs to the deoxybenzoin
class of compounds, which are derivatives of 1,2-diphenylethanone. The presence of two
methoxy groups on the phenyl rings significantly influences its chemical and physical
properties, making it a subject of interest in various chemical and biomedical research fields.
This document provides a comprehensive overview of the physical and chemical properties,
synthesis, and potential biological activities of 4,4'-dimethoxydeoxybenzoin.

Chemical and Physical Properties

4,4'-Dimethoxydeoxybenzoin is a white to pale yellow crystalline solid. Its core structure
consists of a two-carbon bridge between two 4-methoxyphenyl groups, with a carbonyl group
on one of the carbons of the bridge. This structure imparts a moderate polarity to the molecule.

Table 1: Physical and Chemical Properties of 4,4'-Dimethoxydeoxybenzoin
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Property Value Source(s)
CAS Number 120-44-5 [LI[21031[41[5]
Molecular Formula C16H1603
Molecular Weight 256.30 g/mol
Melting Point 110-113 °C
Boiling Point 190-200 °C at 3 Torr
White to pale yellow crystalline
Appearance .
solid
Soluble in organic solvents like
N ethanol, acetone, and
Solubility ) )
chloroform; sparingly soluble in
water.
1,2-bis(4-
IUPAC Name

methoxyphenyl)ethanone

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 4,4'-
dimethoxydeoxybenzoin. The following are characteristic spectral data for this compound.

Table 2: Spectral Data of 4,4'-Dimethoxydeoxybenzoin
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Spectrum Key Features
1H NMR Data not available in the search results.
13C NMR Data not available in the search results.

A gas-phase IR spectrum is available, which
would show characteristic peaks for the

IR Spectrum )
carbonyl group (C=0) and the aromatic C-H and

C-O stretches.

An electron ionization mass spectrum is
Mass Spectrum _
available.

Synthesis and Reactivity

4,4'-Dimethoxydeoxybenzoin can be synthesized through various organic reactions. One
common method is the Friedel-Crafts acylation.

Experimental Protocol: Synthesis of 4,4'-
Dimethoxydeoxybenzoin

While a specific detailed protocol for the synthesis of 4,4'-dimethoxydeoxybenzoin was not
found in the provided search results, a general approach would involve the Friedel-Crafts
acylation of anisole with a suitable acylating agent. A plausible synthetic route is the reaction of
4-methoxyphenylacetyl chloride with anisole in the presence of a Lewis acid catalyst like
aluminum chloride.

Reaction Scheme:
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Caption: General synthetic scheme for 4,4'-dimethoxydeoxybenzoin via Friedel-Crafts
acylation.

Reactivity:

4,4'-Dimethoxydeoxybenzoin can undergo reactions typical of ketones. For instance, it can
react with bromine in carbon tetrachloride to yield a-bromo-4,4'-dimethoxydeoxybenzoin. The
methoxy groups on the phenyl rings are electron-donating, which can influence the reactivity of
the aromatic rings in electrophilic substitution reactions.

Biological Activity and Signaling Pathways

While extensive research on the direct biological activity of 4,4'-dimethoxydeoxybenzoin is
limited, it is recognized as a key intermediate in the synthesis of compounds with significant
pharmacological properties.

Estrogen Receptor Modulation

4,4'-Dimethoxydeoxybenzoin serves as a precursor for the synthesis of aryl-substituted
imidazoles that exhibit binding affinity for estrogen receptors. These synthetic derivatives can
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act as selective estrogen receptor modulators (SERMs). SERMs are a class of compounds that
can either activate or block estrogen receptors depending on the tissue type, allowing for
targeted therapeutic effects.

Synthesis Biological Action

Synthetic

4,4'-Dimethoxy- Steps Imidazole Acts as s:clsctxe&zg&g;; Binds to Estrogen Receptor Regulate ”ll;jarget G.e ne
deoxybenzoin Derivatives P Xxpression

(SERM)
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Caption: Role of 4,4'-dimethoxydeoxybenzoin as a precursor to SERMs.

Anti-inflammatory Properties

Some sources suggest that 4,4'-dimethoxydeoxybenzoin possesses anti-inflammatory
properties and has been shown to inhibit the inflammatory response in mouse models of colitis
and bowel disease. However, detailed studies elucidating the mechanism of this anti-
inflammatory action are not readily available.

Conclusion

4,4'-Dimethoxydeoxybenzoin is a versatile organic compound with well-defined physical and
chemical properties. While its direct biological activities are not extensively documented in
peer-reviewed literature, its role as a key intermediate in the synthesis of pharmacologically
active molecules, particularly selective estrogen receptor modulators, is of significant interest to
the drug development community. Further research is warranted to fully explore the therapeutic
potential of 4,4'-dimethoxydeoxybenzoin and its derivatives, including detailed investigations
into their mechanisms of action and associated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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